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Compound of Interest

Compound Name: Palustrin-2c

Cat. No.: B1577118

Get Quote

Executive Summary
Palustrin-2c is a 31-residue, cationic, amphipathic peptide belonging to the Palustrin-2 family.

Characterized by a conserved C-terminal cyclic disulfide loop (the "Rana box"), it functions

primarily as a membrane-active agent with selectivity for Gram-negative bacteria. While its

potency is moderate compared to engineered analogs (e.g., Palustrin-2CE), its structural

stability and low hemolytic profile make it a critical scaffold for peptide drug design, particularly

in the development of anti-infective and potentially insulinotropic agents.

Structural Characterization
Primary Sequence & Physicochemical Properties
The primary structure of Palustrin-2c is defined by a linear N-terminal amphipathic

-helix and a C-terminal cyclic domain.

Sequence (One-Letter Code): GFLSTVKNLATNVAGTVIDTLKCKVTGGCRS
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N-Terminus (Residues 1–22): Amphipathic

-helical region responsible for membrane binding.

C-Terminus (Residues 23–31): The "Rana box" (CKVTGGCRS), a cyclic heptapeptide

stabilized by a disulfide bridge between Cys23 and Cys29.

Molecular Weight: ~3.2 kDa (Theoretical).

Net Charge: +3 (at pH 7.0), derived from Lysine (K) and Arginine (R) residues.

Hydrophobicity: Moderate; facilitates interaction with lipid bilayers without inducing excessive

hemolysis.

The "Rana Box" Functionality
The C-terminal disulfide bridge (Cys23-Cys29) acts as a structural constraint. Unlike many

AMPs where cyclization is critical for activity, studies on the Palustrin-2 family suggest this loop

primarily confers proteolytic stability rather than antimicrobial potency. Linear analogs often

retain bioactivity but degrade rapidly in serum.

Biological Activity & Mechanism of Action
Antimicrobial Spectrum
Palustrin-2c exhibits a "moderate" antimicrobial profile, showing higher efficacy against Gram-

negative bacteria compared to Gram-positive strains.

| Target Organism | Strain Type | Est. MIC (

M) | Activity Classification | | :--- | :--- | :--- | :
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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